Cas no 130046-91-2 (5-Fluoro-2-hydroxy-3-nitrobenzoic acid)

5-Fluoro-2-hydroxy-3-nitrobenzoic acid is a fluorinated nitrobenzoic acid derivative with a hydroxyl group at the ortho position relative to the carboxylic acid functionality. This compound is of interest in organic synthesis and pharmaceutical research due to its multifunctional structure, which allows for further derivatization. The presence of fluorine enhances its reactivity and potential bioactivity, while the nitro and hydroxyl groups provide sites for selective modifications. Its well-defined molecular framework makes it a valuable intermediate in the development of agrochemicals, dyes, and active pharmaceutical ingredients. The compound is typically characterized by high purity and stability, ensuring consistent performance in synthetic applications.

5-Fluoro-2-hydroxy-3-nitrobenzoic acid structure

130046-91-2 structure

Product Name:5-Fluoro-2-hydroxy-3-nitrobenzoic acid

CAS No:130046-91-2

MF:C₇H₄FNO₅

MW:201.108765602112

MDL:MFCD18826200

CID:102800

PubChem ID:15254696

Update Time:2025-11-02

5-Fluoro-2-hydroxy-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-2-hydroxy-3-nitrobenzoic acid
- Benzoic acid,5-fluoro-2-hydroxy-3-nitro-
- AGN-PC-00OMXY
- AK109881
- CTK8G7751
- KB-245951
- MolPort-004-779-611
- SureCN204106
- Benzoic acid, 5-fluoro-2-hydroxy-3-nitro- (9CI)
- 5-Fluoro-3-nitro-salicylic acid
- DTXSID20570518
- AKOS016009021
- 5-Fluoro-2-hydroxy-3-nitrobenzoicacid
- 130046-91-2
- SCHEMBL204106
- C7H4FNO5
- ZHNGZUZDZKMLHL-UHFFFAOYSA-N
- DS-4492
- CS-0106186
- O11434
- Benzoic acid, 5-fluoro-2-hydroxy-3-nitro-
- DB-349898
- MDL： MFCD18826200
- Inchi： 1S/C7H4FNO5/c8-3-1-4(7(11)12)6(10)5(2-3)9(13)14/h1-2,10H,(H,11,12)
- InChI Key： ZHNGZUZDZKMLHL-UHFFFAOYSA-N
- SMILES： FC1C=C(C(=C(C(=O)O)C=1)O)[N+](=O)[O-]

Computed Properties

Exact Mass: 201.00732
Monoisotopic Mass: 201.00735039g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 103Å²

Experimental Properties

PSA: 100.67

5-Fluoro-2-hydroxy-3-nitrobenzoic acid Pricemore >>

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